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Compound of Interest

Compound Name: Beryllium diiodide

Cat. No.: B1593921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

beryllium diiodide (BeI₂). The information is compiled from various scientific sources to

ensure accuracy and depth, catering to the needs of researchers and professionals in

chemistry and materials science.

Physical and Chemical Properties
Beryllium diiodide is a chemical compound with the formula BeI₂. It presents as a colorless,

crystalline solid, often in the form of needle-like crystals.[1][2] It is highly hygroscopic and

reacts violently with water to form hydroiodic acid.[1] The compound is soluble in ethanol and

slightly soluble in carbon disulfide.[1][3]
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Property Value Reference

Molecular Formula BeI₂ [1]

Molar Mass 262.821 g/mol [1]

Appearance Colorless needle-like crystals [1][2]

Density 4.325 g/cm³ [1]

Melting Point 480 - 510 °C [1][4]

Boiling Point 590 °C [1][4]

CAS Number 7787-53-3 [4]

Thermodynamic Data
The thermodynamic properties of beryllium diiodide are crucial for understanding its behavior

in chemical reactions and phase transitions.

The following table summarizes the standard molar thermodynamic properties of solid

beryllium diiodide at 298.15 K.

Property Value Unit Reference

Standard Molar

Enthalpy of Formation

(ΔfH⦵298)

-192.62 kJ/mol [2]

Standard Molar

Entropy (S⦵298)
130 J/(mol·K) [2]

Molar Heat Capacity

(Cp)
71.14 J/(mol·K) [2]

Gibbs Free Energy of

Formation (ΔfG⦵)
-210 kJ/mol [2]
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Property Value Unit

Enthalpy of Fusion (ΔfusH) 19 kJ/mol

Enthalpy of Vaporization

(ΔvapH)
80 kJ/mol

Studies using the Knudsen effusion method with mass-spectrometric control have investigated

the sublimation and dimerization of beryllium diiodide in the temperature range of 537-570 K.

[5] These studies have identified the presence of dimer molecules (Be₂I₄) in the saturated

vapor.[5]

Property Value Unit Reference

Enthalpy of

Sublimation (ΔsH) of

BeI₂ (0 K)

126 ± 5 kJ/mol [5]

Enthalpy of Formation

(ΔfH) of BeI₂ (gas, 0

K)

-65 ± 9 kJ/mol [5]

Enthalpy of

Sublimation (ΔsH) of

Be₂I₄ (gas, 0 K)

167 ± 8 kJ/mol [5]

Enthalpy of

Dimerization (ΔdH) of

Be₂I₄ (gas, 0 K)

-94 ± 5 kJ/mol [5]

Entropy of

Dimerization (ΔdS) of

Be₂I₄ (gas, 553 K)

-124 ± 7 J/(mol·K) [5]

The heat capacity of beryllium diiodide can be represented by the Shomate equation, which

is a polynomial function of temperature. The NIST Chemistry WebBook provides coefficients for

this equation for both the solid and liquid phases.[6][7]

Shomate Equation: Cp° = A + Bt + Ct² + Dt³ + E/t²*
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where:

Cp° = heat capacity (J/mol*K)

t = temperature (K) / 1000

Coefficients for Solid Phase (298 K to 753 K):[6]

Coefficient Value

A 82.46246

B 14.52484

C -10.32666

D 2.733977

E -1.517772

F -218.9655

G 207.7574

H -188.6980

Coefficients for Liquid Phase (753 K to 1500 K):[7]
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Coefficient Value

A 112.9680

B 0.000000

C 0.000000

D 0.000000

E 0.000000

F -216.1157

G 253.9458

H -178.3773

Experimental Protocols
Several methods for the synthesis of beryllium diiodide have been reported:

Direct Reaction: This method involves the reaction of beryllium metal with elemental iodine at

elevated temperatures (500-700 °C).[1][2]

Be + I₂ → BeI₂[1]

Reaction with Beryllium Carbide: Beryllium diiodide can also be formed by the reaction of

beryllium carbide with hydrogen iodide in the gas phase.[1]

Be₂C + 4 HI → 2 BeI₂ + CH₄[1]
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Synthesis pathways for beryllium diiodide.

The determination of thermodynamic data for compounds like beryllium diiodide involves

various experimental techniques.

Calorimetry: This is a primary method for measuring heat changes in chemical reactions and

physical processes.

Bomb Calorimetry: Used to determine the enthalpy of formation.

Differential Scanning Calorimetry (DSC): Measures heat capacity and enthalpy of phase

transitions.[8]

Adiabatic Calorimetry: Provides highly accurate heat capacity data.[8]

Knudsen Effusion Mass Spectrometry: This technique is employed to measure vapor

pressures at high temperatures, from which enthalpies of sublimation and vaporization can
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be derived.[5] It was specifically used to study the sublimation and dimerization of beryllium
diiodide.[5]
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Experimental workflow for determining thermodynamic properties.

Applications
The primary application of beryllium diiodide is in the preparation of high-purity beryllium.[2]

This is achieved through the thermal decomposition of the compound on a hot tungsten

filament.[2] It is also used in research laboratories for studying the properties and behavior of

beryllium-containing compounds.[9]

Safety Considerations
Beryllium compounds are toxic and should be handled with extreme care in a well-ventilated

area, following all appropriate safety protocols. Beryllium diiodide is also highly reactive with

water and moisture.

This guide provides a foundational understanding of the thermodynamic properties of

beryllium diiodide. For more detailed information, consulting the primary literature cited is

recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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